BE“GHE Foundational & Exploratory
Check Availability & Pricing

An In-depth Technical Guide on the
Thermophysical Properties of 8-Methylquinoline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 8-Methylquinoline

Cat. No.: B175542

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermophysical properties of 8-
Methylquinoline, a heterocyclic aromatic compound of interest in various fields of research
and development. This document summarizes key quantitative data in structured tables, details
the experimental protocols used for their determination, and presents visual representations of

relevant chemical pathways.

Core Thermophysical Property Data

The thermophysical properties of 8-Methylquinoline have been determined through various
experimental methods. The following tables consolidate the available data from reputable
sources, providing a clear and concise reference for researchers.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b175542?utm_src=pdf-interest
https://www.benchchem.com/product/b175542?utm_src=pdf-body
https://www.benchchem.com/product/b175542?utm_src=pdf-body
https://www.benchchem.com/product/b175542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Conditions Reference(s)
Molecular Formula C1oHoN - [1]
Molecular Weight 143.19 g/mol - [1]
Melting Point -80 °C - [1]
Boiling Point 247.7 °C 101.325 kPa [2]
143 °C 34 mmHg [1]

Density 1.052 g/mL 25°C [1]
1.067 g/mL 20°C [3]

Refractive Index 1.614 (n20/D) 20 °C [1]
Flash Point 105 °C closed cup [1]
Vapor Pressure 0.025 kPa 25°C [2]

Temperature-Dependent Properties

The following tables provide data on thermophysical properties that vary with temperature, as
reported in the literature.

Table 2: Density of Liquid 8-Methylquinoline at Various Temperatures[2]
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Temperature (K)

Density (g/lcm3)

298.15 1.069
310 1.060
320 1.052
330 1.044
340 1.036
350 1.028
360 1.020
370 1.011

Table 3: Heat Capacity of Liquid 8-Methylquinoline at Various Temperatures[2]

Temperature (K)

Heat Capacity (J-K—*-mol~?)

298.15 213.9
300 214.7
320 2221
340 229.7
360 237.5
380 245.4
400 253.5

Table 4: Vapor Pressure of Liquid 8-Methylquinoline at Various Temperatures[2]
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Temperature (K) Vapor Pressure (kPa)
324.00 0.20
344.00 0.59
365.00 15
386.00 34
407.00 6.9
428.00 13.0
450.00 23.6
472.00 40.8
495.00 67.5
521.00 101.325

Experimental Protocols

The determination of the thermophysical properties of 8-Methylquinoline involves a range of
precise experimental techniques. The methodologies outlined below are based on the key
experiments reported by Chirico and Steele in the Journal of Chemical & Engineering Data
(2005), a primary source for much of the critically evaluated data.

Density Measurement (Vibrating-Tube Densitometry)

The density of liquid 8-Methylquinoline was determined using a vibrating-tube densitometer.
This method relies on the principle that the natural frequency of oscillation of a U-shaped tube
changes with the mass of the liquid it contains.

o Apparatus: A commercially available vibrating-tube densitometer (e.g., Anton Paar DMA 58)
is typically used. The instrument is equipped with a thermostat to control the temperature of
the sample cell with high precision (e.g., £0.005 K).

» Calibration: The densitometer is calibrated using two fluids of accurately known density,
typically dry air and distilled water, over the desired temperature and pressure range.
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e Procedure:

o

The sample of 8-Methylquinoline is degassed to remove any dissolved air.

[¢]

The sample is introduced into the thermostatted measuring cell of the densitometer.

[¢]

The system is allowed to reach thermal equilibrium at the desired temperature.

[e]

The period of oscillation of the U-tube is measured electronically.

o

The density is calculated from the measured period of oscillation using the calibration
constants.

¢ Uncertainty: The uncertainty in the measured density is typically in the range of £0.0001
g-cm~3.
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Vibrating-Tube Densitometry Workflow

Heat Capacity Measurement (Adiabatic Calorimetry)

The heat capacity of 8-Methylquinoline was measured using a high-precision adiabatic
calorimeter. This technique involves measuring the temperature rise of a sample upon the input
of a known amount of electrical energy while minimizing heat exchange with the surroundings.

o Apparatus: A laboratory-constructed adiabatic calorimeter is employed. The calorimeter
vessel, typically made of gold-plated copper, is suspended within an adiabatic shield. The
temperatures of the vessel and the shield are monitored and controlled to maintain a near-
zero temperature difference.
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e Procedure:

(¢]

A known mass of the 8-Methylquinoline sample is hermetically sealed in the calorimeter
vessel.

The calorimeter is cooled to the starting temperature (e.g., liquid nitrogen temperature).

o

[¢]

A series of energy increments are introduced to the sample via a heater, and the resulting
temperature increase is measured with a platinum resistance thermometer.

The temperature difference between the calorimeter and the adiabatic shield is

[¢]

continuously monitored and minimized by controlling the shield temperature.

o Data Analysis: The heat capacity is calculated from the amount of energy supplied and the
corresponding temperature rise, after correcting for any small heat exchange with the
surroundings.
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Adiabatic Calorimetry Workflow

Vapor Pressure Measurement (Comparative
Ebulliometry)
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Vapor pressure measurements were conducted using a comparative ebulliometer. This method
involves determining the boiling temperature of the sample at a known, controlled pressure.

e Apparatus: A comparative ebulliometer, which consists of a boiler, a Cottrell pump for
ensuring vapor-liquid equilibrium, a thermowell for temperature measurement, and a
connection to a pressure control system.

e Procedure:

[e]

The ebulliometer is charged with the 8-Methylquinoline sample.

o The system is evacuated and then filled with an inert gas (e.g., helium) to a desired
pressure, which is precisely measured with a quartz spiral gauge or a similar high-
precision manometer.

o The sample is heated to its boiling point at the set pressure.

o The temperature of the vapor-liquid equilibrium is measured using a platinum resistance
thermometer.

o The procedure is repeated at various pressures to obtain a set of vapor pressure-
temperature data.

Chemical Pathways

Understanding the synthesis and degradation of 8-Methylquinoline is crucial for its application
and environmental fate assessment. The following diagrams illustrate a common synthesis
route and a potential microbial degradation pathway.

Synthesis of 8-Methylquinoline (Doebner-von Miller
Reaction)

A common method for the synthesis of quinolines is the Doebner-von Miller reaction. A variation
of this reaction can be used to produce 8-Methylquinoline.
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Doebner-von Miller Synthesis of 8-Methylquinoline

Microbial Degradation Pathway of 8-Methylquinoline

Microbial degradation is a key process in the environmental fate of quinoline and its
derivatives. The following diagram illustrates a plausible pathway for the microbial degradation

of 8-Methylquinoline, based on studies of similar compounds.
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Microbial Degradation of 8-Methylquinoline

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Thermophysical
Properties of 8-Methylquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175542#thermophysical-property-data-of-8-
methylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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